5-Formyl-1,2-oxazole-3-carboxylic acid

• CAS No.: 221173-23-5
• Molecular Formula: C5H3NO4
• Molecular Weight: 141.08 g/mol
• IUPAC Name: 5-formyl-1,2-oxazole-3-carboxylic acid
• InChI: InChI=1S/C5H3NO4/c7-2-3-1-4(5(8)9)6-10-3/h1-2H,(H,8,9)
• InChI Key: OKWIVAGIAIZCSZ-UHFFFAOYSA-N
• SMILES: C1=C(ON=C1C(=O)O)C=O

Description

5-Formyl-1,2-oxazole-3-carboxylic acid is a useful research compound. Its molecular formula is C5H3NO4 and its molecular weight is 141.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of ethyl-5-formylisoxazole-3-carboxylate (25 mg) in 1,4-dioxan (3 ml) and 2M hydrochloric acid (1 ml) was stirred and heated at reflux for 5 h.; cooled and the solvents removed in vacuo. The residue was triturated in diethyl ether. The solvent was removed and the residue dried to leave the title compound (18 mg) as an orange/brown solid.